Isodecyl diphenyl phosphite
Overview
Description
Isodecyl diphenyl phosphite, also known as Rostabil DPDP, is a clear liquid with the chemical formula C22H31O3P . It is used as a color sealant and processing stabilizer in polycarbonate, polyurethanes, ABS polymers, coatings, and is also used as a secondary stabilizer in PVC .
Synthesis Analysis
This compound is produced through the transesterification of isodecanol and triphenyl phosphite .Molecular Structure Analysis
The molecular formula of this compound is C22H31O3P . Its average mass is 374.453 Da and its monoisotopic mass is 374.201080 Da .Chemical Reactions Analysis
Organophosphates, such as this compound, are susceptible to the formation of highly toxic and flammable phosphine gas in the presence of strong reducing agents such as hydrides. Partial oxidation by oxidizing agents may result in the release of toxic phosphorus oxides .Physical And Chemical Properties Analysis
This compound is a viscous clear colorless liquid . It is insoluble in water and may hydrolyze under high or low pH conditions .Scientific Research Applications
1. Polymer Stabilization
Isodecyl diphenyl phosphite is investigated for its role in stabilizing polymers. In the study of thermal degradation of poly(vinyl chloride), organic phosphites like diphenylisooctyl phosphite were used with isocyanates to observe their stabilizing effects. These mixtures showed varying effectiveness based on their chemical structures, highlighting the potential of this compound in similar applications (Razuvaev et al., 1974).
2. Thermal Stabilizers in PVC
In another study, this compound was used as a co-stabilizer with zinc maleate and zinc anthranilate in poly(vinyl chloride). The combinations demonstrated good stabilizing performance, especially at low concentrations, indicating the effectiveness of this compound in enhancing the thermal stability of PVC (Ureta & Cantú, 2000).
3. Synthesis of Nucleoside Analogues
This compound is also involved in the synthesis of nucleoside analogues. Diphenyl phosphite, a similar compound, was used as a phosphitylating agent to generate H-phosphonate monoesters, which are key intermediates in the synthesis of nucleoside amino acid phosphoramidates. This indicates potential uses of this compound in the field of medicinal chemistry (Choy et al., 2006).
4. Ligand Synthesis in Catalysis
This compound-related compounds like diphenyl phosphite are utilized in synthesizing ligands for catalysis. For instance, new chiral phosphine-phosphite ligands were synthesized using diphenyl phosphite, highlighting the role of phosphite esters in catalytic processes (Nozaki et al., 1997).
5. Electrolyte Additives in Battery Technology
In the field of energy storage, methyl phenyl carbonate and diphenyl carbonate, chemically related to this compound, have been explored as electrolyte additives in lithium-ion batteries. Their presence increased the efficiency and stability of high voltage LiNi0.8Mn0.1Co0.1O2/graphite pouch cells, suggesting that this compound might have similar applications (Qiu et al., 2016).
Mechanism of Action
Phosphite and phosphonite esters, including Isodecyl diphenyl phosphite, are used on a large scale for the stabilization of polymers against degradation during processing and long-term applications. They function as antioxidants by various mechanisms depending on their structure, the nature of the substrate to be stabilized, and the reaction conditions .
Safety and Hazards
Future Directions
Isodecyl diphenyl phosphite is used as a high-quality secondary antioxidant for a broad range of polymers. It is typically used in PVC formulations in combination with mixed metal stabilizers. These organic phosphites are useful in protecting properties of many polymers and perform a variety of functions, including maintaining transparency and initial color hold .
properties
IUPAC Name |
8-methylnonyl diphenyl phosphite |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31O3P/c1-20(2)14-8-4-3-5-13-19-23-26(24-21-15-9-6-10-16-21)25-22-17-11-7-12-18-22/h6-7,9-12,15-18,20H,3-5,8,13-14,19H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADRNSOYXKABLGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCCCCCOP(OC1=CC=CC=C1)OC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31O3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20883110 |
Source
|
| Record name | 8-Methylnonyl diphenyl phosphite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20883110 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Liquid; Liquid |
Source
|
| Record name | Phosphorous acid, isodecyl diphenyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
26544-23-0, 4169-11-3 |
Source
|
| Record name | Diphenyl isodecyl phosphite | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026544230 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphorous acid, isodecyl diphenyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 8-Methylnonyl diphenyl phosphite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20883110 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Isodecyl diphenyl phosphite | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.419 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIPHENYL ISODECYL PHOSPHITE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2BQ9I1429A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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